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Compound of Interest

Compound Name: Bromophenol Red

Cat. No.: B1214209

Introduction

Bromophenol Red (CAS No. 2800-80-8) is a sulfonephthalein dye widely utilized in laboratory
settings as a pH indicator. While it is not classified as a hazardous substance under the
Globally Harmonized System (GHS), adherence to rigorous safety and handling protocols is
essential to ensure the well-being of laboratory personnel and to maintain a safe research
environment. This guide provides comprehensive technical information on the safety, handling,
and emergency procedures for Bromophenol Red, tailored for researchers, scientists, and
drug development professionals.

Chemical and Physical Properties

Understanding the physicochemical properties of Bromophenol Red is fundamental to its safe
handling. The compound is a red-brown powder with a phenol-like odor.[1][2] Key quantitative
data are summarized in the table below.
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Property Value Reference
CAS Number 2800-80-8 [3]

EC Number 220-538-1 [3]
Molecular Formula C19H12Br20sS [11[3]

Molar Mass ~512.2 g/mol [3]
Appearance Red-brown powder/solid [1]

Bulk Density ~770 kg/m 3 [3]

Storage Temperature +15°C to +25°C [3]

Hazard Identification and Toxicology

According to Regulation (EC) No 1272/2008, Bromophenol Red does not meet the criteria for
classification as a hazardous substance.[3] However, it is combustible and may cause mild
irritation to the skin, eyes, and respiratory tract upon exposure.[1] There are no known acute
toxicity effects, and it is not classified as a carcinogen, mutagen, or reproductive toxicant.[1][3]
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Hazard Category

Classification and
Precautionary Notes

Reference

GHS Classification

Not a hazardous substance or

mixture. No labeling is

required.

[3]

Acute Toxicity

Shall not be classified as

acutely toxic.

[3]

Skin Corrosion/Irritation

Shall not be classified as a
skin corrosive or irritant. May
cause mild irritation upon

prolonged contact.

[1]3]

Eye Damage/Irritation

Shall not be classified as an
eye irritant. May cause mild

irritation.

[1]3]

Carcinogenicity

Shall not be classified as

carcinogenic.

[3]

Reactivity

Stable under normal
conditions. Reacts violently
with strong oxidizers. The
enrichment of fine dust can
lead to the danger of a dust

explosion.

[1]3]

Fire Hazards

Combustible. Hazardous
combustion products include
Carbon Monoxide (CO),
Carbon Dioxide (COz), and
Sulphur Oxides (SOXx).

[1]3]

Experimental Protocols: Handling and Storage

Adherence to proper handling and storage protocols is critical to mitigate risks associated with

Bromophenol Red.
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Standard Handling Protocol

Preparation: Ensure the work area is clean and well-ventilated. Use local exhaust ventilation
if there is a risk of dust generation.[3]

Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including
safety goggles with side protection, chemical-resistant gloves (e.g., Nitrile rubber), and a lab
coat.[1][3]

Dispensing: Avoid creating dust when handling the solid powder.[1] Use appropriate tools to
weigh and transfer the substance.

Procedure: Conduct all work within a designated area. Avoid contact with skin, eyes, and
clothing.[1]

Post-Handling: After use, ensure containers are tightly closed.[1] Clean the work area
thoroughly.

Hygiene: Wash hands thoroughly after handling. Remove and launder any contaminated
clothing before reuse.[2]

Storage Protocol

Conditions: Store in a dry, cool, and well-ventilated place.[1][3] The recommended storage
temperature is between +15°C and +25°C.[3]

Container: Keep the container tightly closed to prevent moisture absorption and
contamination.[1]

Incompatibilities: Store away from strong oxidizing agents.[1] Observe hints for combined
storage with other chemicals.[3]

Visual Workflow for Safe Handling
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A flowchart illustrating the standard operating procedure for safely handling Bromophenol
Red.

Personal Protective Equipment (PPE)

The use of appropriate PPE is a non-negotiable aspect of laboratory safety when working with
any chemical, including Bromophenol Red.

o Eye/Face Protection: Use safety goggles with side shields.[3]

e Hand Protection: Wear suitable chemical-resistant gloves, such as those made of Nitrile
rubber (NBR), tested according to EN 374.[3]

o Skin and Body Protection: A standard laboratory coat should be worn to protect clothing and
prevent skin contact.[1]

* Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required.[1] If dust is generated, a particulate filter respirator (e.g., P1) may
be necessary.[2]

Visual Guide to Required PPE

Essential Personal Protective Equipment

Eye Protection Hand Protection \Body Protection

Safety Goggles Nitrile Gloves Lab Coat

Click to download full resolution via product page
A diagram showing the essential PPE for handling Bromophenol Red.

Emergency Protocols
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In the event of an emergency, a clear and practiced response is crucial.

First-Aid Measures

e Following Inhalation: Move the individual to fresh air.[1][3]

e Following Skin Contact: Immediately remove all contaminated clothing and rinse the skin
with plenty of water or shower.[2][3]

o Following Eye Contact: Rinse cautiously with water for several minutes (at least 15 minutes
is recommended).[1][3] If present, remove contact lenses and continue rinsing.[2]

o Following Ingestion: Rinse the mouth with water. Have the person drink water (at most two
glasses).[2] If the person feels unwell, consult a doctor.[3]

Fire-Fighting Measures

» Extinguishing Media: Use water spray, foam, carbon dioxide (COz), or dry chemical powder.
[1][2] Avoid using a heavy water jet, as it may scatter dust.[3]

e Hazards: The substance is combustible and can produce hazardous gases in a fire, including
hydrogen bromide and sulfur oxides.[1][2]

» Firefighter Protection: In the event of a fire, wear a self-contained breathing apparatus and
full protective clothing.[1][3]

Accidental Release (Spill) Measures

» Personal Precautions: For non-emergency personnel, avoid inhaling dust.[2] Evacuate the
area and ensure adequate ventilation.

e Environmental Precautions: Prevent the substance from entering drains, surface water, or
ground water.[3]

e Containment and Cleanup:

o Cover drains to contain the spill.[3]
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o Take up the material mechanically (e.g., sweep up) and place it in suitable, labeled
containers for disposal.[1][3]

o Avoid generating dust during cleanup.[1]

o Clean the affected area thoroughly and ventilate.[3]

Emergency Response Logic Diagram

Emergency Occurs

Chemical Spill Personal Exposure

Exposure Response Fire Response

Spill Respon&e

(Evacuate Area & Ventilate) (Remove from Source) Activate Alarm & Evacuate

Don PPE

Administer First Aid Use Appropriate Extinguisher
(Flush Skin/Eyes, Fresh Air) (COz, Dry Powder, Foam)
Contain Spill
(Cover Drains)

'

Remove Contaminated Clothing Cool Containers with Water

'

(Collect Dry MateriaD Seek Medical Attention if Needed Wear SCBA

Dispose as Waste
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A decision-making flowchart for various laboratory emergencies involving Bromophenol Red.

Disposal Considerations

Waste material should be disposed of in accordance with local, state, and federal regulations.
Relatively unreactive organic solid residues should be collected in designated waste containers
(e.g., Container C).[4] Do not allow the product to enter the sewage system or surface waters.

[2]
Conclusion

While Bromophenol Red is not classified as a hazardous material, a culture of safety and
diligent adherence to established protocols are paramount. By understanding its properties,
employing correct handling and storage techniques, using appropriate personal protective
equipment, and being prepared for emergencies, researchers can significantly minimize risks.
This guide serves as a foundational document to be integrated into a comprehensive
laboratory-specific Chemical Hygiene Plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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